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Compound of Interest

Compound Name: 11(R)-Hede

Cat. No.: B163614 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of 11(R)-HETE (11(R)-

Hydroxyeicosatetraenoic Acid), a key lipid mediator in various biological processes. Adherence

to these procedures is critical for maintaining a safe laboratory environment and complying with

regulatory standards.

Chemical and Physical Properties of 11(R)-HETE
A clear understanding of the chemical and physical properties of 11(R)-HETE is fundamental to

its safe handling and disposal. This data is summarized in the table below.
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Property Value

Formal Name
11(R)-hydroxy-5Z,8Z,12E,14Z-eicosatetraenoic

acid

CAS Number 73347-43-0[1]

Molecular Formula C₂₀H₃₂O₃[1]

Molecular Weight 320.5 g/mol [1]

Formulation A solution in ethanol[1]

Solubility

DMF: Miscible; DMSO: Miscible; Ethanol:

Miscible; PBS (pH 7.2): 0.8 mg/ml; 0.1 M

Na₂CO₃: 2 mg/ml[1]

Storage -20°C[2]

Stability ≥ 2 years[2]

Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)
Due to its formulation in ethanol, a flammable solvent, and the potential biological activity of the

compound itself, stringent safety measures must be observed during the handling of 11(R)-

HETE.

Standard Laboratory Practices:

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin and eyes.

Prevent the formation of aerosols.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat.

Disposal Plan: Step-by-Step Procedures
The disposal of 11(R)-HETE and its contaminated materials must be carried out in accordance

with federal, state, and local environmental regulations. As it is typically supplied in an ethanol

solution, it should be treated as a flammable and potentially bioactive chemical waste.

Step 1: Waste Identification and Segregation

Identify as Hazardous Waste: Due to its flammability (from the ethanol solvent) and biological

activity, 11(R)-HETE waste is classified as hazardous.

Segregate Waste Streams:

Liquid Waste: Collect all unused 11(R)-HETE solutions and the first rinse of any container

that held the substance in a designated, leak-proof hazardous waste container.

Solid Waste: All materials contaminated with 11(R)-HETE, such as pipette tips, gloves,

and absorbent paper, should be collected in a separate, clearly labeled hazardous waste

bag or container.

Step 2: Waste Containment and Labeling

Use Appropriate Containers:

For liquid waste, use a container made of a material compatible with ethanol (e.g., glass or

a suitable plastic).

Ensure the container has a secure, tight-fitting lid to prevent spills and evaporation.

Label Containers Clearly:
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Label the waste container with "Hazardous Waste."

List all contents, including "11(R)-HETE" and "Ethanol."

Indicate the approximate concentration or percentage of each component.

Include the date when the waste was first added to the container.

Step 3: Storage of Hazardous Waste

Store in a Designated Area: Keep hazardous waste containers in a designated, well-

ventilated, and secure area, away from sources of ignition such as heat, sparks, and open

flames.

Secondary Containment: Place liquid hazardous waste containers in a secondary

containment bin to prevent the spread of material in case of a leak.

Step 4: Final Disposal

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.

Do Not Dispose Down the Drain: Under no circumstances should 11(R)-HETE or its

solutions be poured down the sink. This is prohibited for flammable and biologically active

compounds.

Experimental Protocols: Spill and Exposure
Management
Spill Management Protocol:

Evacuate and Ventilate: If a significant spill occurs, evacuate the immediate area and ensure

it is well-ventilated. Remove all sources of ignition.

Wear Appropriate PPE: Before cleaning the spill, don the appropriate PPE, including safety

goggles, gloves, and a lab coat.
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Contain the Spill: Use an absorbent, non-combustible material (e.g., vermiculite, sand) to

absorb the spilled liquid.

Collect and Dispose: Carefully collect the absorbent material and place it in a sealed, labeled

container for hazardous waste disposal.

Decontaminate the Area: Clean the spill area with a suitable solvent, and collect the cleaning

materials as hazardous waste.

Exposure Protocol:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visualizing Biological Pathways and Experimental
Workflows
To provide further context for the handling and study of 11(R)-HETE, the following diagrams

illustrate its biosynthesis, a potential signaling pathway, and the logical workflow for its proper

disposal.
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Biosynthesis of 11(R)-HETE

Arachidonic Acid

COX-1 COX-2

11(R)-HETE

Click to download full resolution via product page

Caption: Biosynthesis of 11(R)-HETE from arachidonic acid via COX-1 and COX-2 enzymes.[3]
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Hypothetical Signaling Pathway of 11(R)-HETE
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Caption: A hypothetical signaling cascade for 11(R)-HETE, based on the known pathway for

the related 12(S)-HETE.[4]
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11(R)-HETE Disposal Workflow

Generation of 11(R)-HETE Waste
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Caption: Logical workflow for the proper disposal of 11(R)-HETE waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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